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Compound of Interest

Compound Name: Triethanolamine laurate

Cat. No.: B1617330

Abstract: Triethanolamine laurate (TEA-laurate), the salt derived from triethanolamine and
lauric acid, is a versatile amphiphilic molecule that has garnered significant interest across
various scientific domains, most notably in nanotechnology. Its unique molecular structure,
featuring a hydrophilic triethanolamine head group and a hydrophobic 12-carbon lauryl tail,
underpins its efficacy as a non-ionic surfactant, emulsifier, and pH neutralizing agent.[1] This
technical guide provides an in-depth exploration of the core applications of TEA-laurate in
nanotechnology research. We will dissect its fundamental physicochemical properties,
elucidate its mechanistic roles in the bottom-up synthesis of inorganic nanoparticles, and detail
its critical function in the formulation of advanced nano-enabled drug delivery systems. This
document is intended for researchers, scientists, and drug development professionals, offering
field-proven insights, detailed experimental protocols, and a robust framework for leveraging
TEA-laurate in the design and execution of nanotechnology-focused research.

Part 1: Fundamental Properties of Triethanolamine
Laurate

Molecular Structure and Physicochemical
Characteristics

Triethanolamine laurate is chemically the salt formed between the weak base triethanolamine
(TEA) and the fatty acid, lauric acid.[1] This structure imparts an amphiphilic nature to the
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molecule, which is the primary driver of its functionality. The triethanolamine portion, with its
three hydroxyl groups and a tertiary amine, constitutes a bulky, polar, hydrophilic "head." The
lauric acid component provides a 12-carbon, nonpolar, hydrophobic "tail." This dual nature
compels the molecule to accumulate at interfaces, such as oil-water or air-water, to satisfy the
energetic preferences of both its hydrophilic and hydrophobic parts.

The versatility of TEA itself is noteworthy; its structural properties have led to its use as a core
molecule in the synthesis of complex nanovectors like poly(amidoamine) (PAMAM) dendrimers,
which are being explored for therapeutic delivery.[1]

Surfactant Behavior in Aqueous Systems

As a non-ionic surfactant, the principal function of TEA-laurate is to reduce the surface tension
of water and the interfacial tension between immiscible liquids.[1] This is achieved through the
adsorption of TEA-laurate molecules at the interface, with the hydrophilic heads oriented
towards the aqueous phase and the hydrophobic tails extending into the non-aqueous phase or
air.

Above a certain threshold known as the Critical Micelle Concentration (CMC), individual TEA-
laurate molecules in a solution spontaneously aggregate to form organized structures called
micelles.[1] In these spherical aggregates, the hydrophobic tails are sequestered in the core,
away from the water, while the hydrophilic heads form an outer shell, interfacing with the
agueous environment. This phenomenon is fundamental to its role as an emulsifier and
solubilizing agent.
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Property Value Source
Chemical Formula C1sH39NOs [2]
Molecular Weight 349.5 g/mol [1][2]
CAS Number 2224-49-9 [1]
Critical Micelle Concentration 0.91 pg/mL (in aqueous

) . [L1[31141[5][6]
(CMC) solution at 25°C)

Surface Tension at CMC

(yCMC) 22.1 mN/m (at 25°C) [11[31[41[5]16]

) ) Emulsifying Agent, Surfactant,
Primary Functions i [1][7118]
pH Neutralizer

Part 2: Role in the Synthesis of Inorganic
Nanoparticles

While TEA-laurate is primarily known as a formulation excipient, its constituent parts—
triethanolamine and fatty acids—are independently recognized for their roles in the chemical
reduction and stabilization of metallic nanoparticles.[9][10][11][12] The complete TEA-laurate
molecule can therefore be understood as a multifunctional agent in nanoparticle synthesis.

Mechanism of Action: A Dual Role

Triethanolamine can act as a mild to moderately strong reducing agent, capable of reducing
metal salts (e.g., AgNOs, HAuCl4) to their zero-valent metallic state (Ag°, Au®), thereby initiating
nanoparticle nucleation.[9][13][14] Concurrently, the entire TEA-laurate molecule serves as a
capping or stabilizing agent. The lone pair of electrons on the nitrogen atom and the oxygen
atoms of the hydroxyl groups in the TEA head can coordinate with the surface of the newly
formed nanoparticles, creating a protective layer that prevents aggregation and ensures
colloidal stability.[14] The laurate tail further contributes to steric stabilization.
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Phase Preparation

Prepare Oil Phase:
- Oil (e.g., Capryol 90)
- Lipophilic API
- TEA-Laurate

Prepare Aqueous Phase:

- Purified Water
- Co-surfactant (optional)

Em#sification Process

Combine phases and heat
with constant stirring

Slowly add aqueous phase
to oil phase until Phase
Inversion Temperature (PIT)
is reached

Rapidly cool the emulsion
under continuous stirring
to 'shock’ the system
into fine nanodroplets

Stable O/W
Nanoemulsion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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